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6-Methyl-3-methylidenehept-5-en-
Compound Name:
2-one

Cat. No.: B060398

An In-depth Technical Guide to 6-Methylhept-5-
en-2-one

For Researchers, Scientists, and Drug Development Professionals
Introduction

6-Methylhept-5-en-2-one, also known by synonyms such as Sulcatone and Methylheptenone,
is an organic compound with the chemical formula C8H140.[1][2][3][4] It is a naturally
occurring ketone found in a variety of plants, including citronella, lemongrass, and palmarosa.
[5][6] This compound is a significant component of the aroma of many fruits and is also known
to act as an alarm pheromone.[2][7] Industrially, it serves as a crucial intermediate in the
synthesis of a range of fine chemicals, including vitamins and aroma compounds.[1][8] This
guide provides a comprehensive overview of the physical and chemical characteristics of 6-
Methylhept-5-en-2-one, along with detailed experimental protocols.

Chemical and Physical Properties

6-Methylhept-5-en-2-one is a colorless to pale yellow liquid with a characteristic strong, fatty,
green, and citrus-like odor.[1][2][5] It is miscible with alcohols and ethers but has low solubility
in water.[5][8]
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Table 1: Physical and Chemical Properties of 6-Methylhept-5-en-2-one

Property Value Reference
IUPAC Name 6-methylhept-5-en-2-one [11121[3114]
CAS Number 110-93-0 [11[3114]
Molecular Formula C8H140 [11[3][4]
Molecular Weight 126.20 g/mol [1112][31[4]
Appearance Colorless to pale yellow liquid [111519]
Melting Point -67.1 °Cto -67.3 °C [1119]
Boiling Point 172-174 °C at 1014 hPa [1][4]

73 °C at 18 mmHg [10][11]

Density 0.851 g/cm? at 20°C [1]

0.855 g/mL at 25 °C [10][11][12]

Solubility in Water 3.02 g/L at 25°C [1]

Vapor Pressure 0.99 hPa at 18.18°C [1]

1.99 hPa at 27.99°C [1]

Refractive Index 1.439-1.4445 at 20°C [2][10][12]
Flash Point 56 °C (closed cup) [9][11]
Log Kow (Partition Coefficient) 2.4 [1]

Experimental Protocols

Synthesis of 6-Methylhept-5-en-2-one

Several industrial methods are employed for the synthesis of 6-Methylhept-5-en-2-one. A
common route involves the reaction of isobutylene, acetone, and formaldehyde.[7][8]

Protocol: Synthesis from Isobutylene, Acetone, and Formaldehyde[7][8]
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e Reaction Setup: The reaction is typically carried out in a high-pressure reactor.
» Reactants: Isobutylene, acetone, and formaldehyde are used as the primary reactants.

o Catalyst: The reaction is facilitated by a catalyst system, often composed of palladium and
carbonyl iron.[7][8]

« Initial Product Formation: The initial reaction leads to the formation of a-methylheptenone.[7]

[8]

¢ Isomerization: The a-isomer is then isomerized to the desired -isomer, 6-methylhept-5-en-2-
one. This isomerization is a key step and is catalyzed by the palladium and carbonyl iron
system.[7][8]

 Purification: The final product is purified using standard techniques such as distillation.

Diagram: Synthesis of 6-Methylhept-5-en-2-one

Isobutylene Acetone Formaldehyde

High-Pressure Reaction

a-Methylheptenone

Isomerization
(Pd/Fe(CO)5 catalyst)

6-Methylhept-5-en-2-one
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Caption: Synthesis of 6-Methylhept-5-en-2-one.
Spectroscopic Analysis

Spectroscopic techniques are essential for the identification and characterization of 6-
Methylhept-5-en-2-one.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS is a powerful analytical method that combines the separating power of gas
chromatography with the detection capabilities of mass spectrometry to identify different
substances within a test sample.

Sample Preparation: The sample of 6-Methylhept-5-en-2-one is typically dissolved in a
volatile solvent.

GC Conditions: A capillary column is used for separation. The oven temperature is
programmed to ramp up to allow for the separation of components based on their boiling
points and interactions with the stationary phase.

MS Conditions: The separated components are then introduced into the mass spectrometer,
where they are ionized, and the resulting fragments are detected. The mass spectrum of 6-
Methylhept-5-en-2-one shows characteristic peaks that can be used for its identification.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Principle: NMR spectroscopy provides detailed information about the structure of a molecule
by observing and measuring the interaction of nuclear spins when placed in a powerful
magnetic field.

o Sample Preparation: A small amount of the purified compound is dissolved in a deuterated
solvent (e.g., CDCI3).

o Data Acquisition: Both *H and 3C NMR spectra are typically acquired. The chemical shifts,
coupling constants, and integration of the peaks provide a complete picture of the molecular
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structure.
Infrared (IR) Spectroscopy

e Principle: IR spectroscopy measures the absorption of infrared radiation by the sample,
which causes molecular vibrations. The absorption pattern is unique to the molecule and can
be used to identify functional groups.

o Sample Preparation: The liquid sample can be analyzed directly as a thin film between salt
plates (e.g., NaCl or KBr).

o Characteristic Absorptions: The IR spectrum of 6-Methylhept-5-en-2-one will show a strong
absorption band corresponding to the carbonyl (C=0) stretch of the ketone group, typically
around 1715 cm~1. Other characteristic peaks for C-H and C=C bonds will also be present.

Biological Activity and Applications

6-Methylhept-5-en-2-one exhibits a range of biological activities. It has demonstrated
antimicrobial properties against various bacteria and fungi.[6] In the field of agriculture and pest
management, it is known to be an attractant for certain mosquito species.[13]

Its primary industrial application is as a key intermediate in the synthesis of various valuable
compounds. It is a precursor for the production of dehydrolinalool, linalool, and citral, which are
widely used in the fragrance and flavor industries.[8] Furthermore, these intermediates are
essential for the synthesis of vitamins A and E.[8]

Diagram: Applications of 6-Methylhept-5-en-2-one
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Caption: Key chemical syntheses from 6-Methylhept-5-en-2-one.

Safety and Handling

6-Methylhept-5-en-2-one is a flammable liquid and vapor.[9][11] It should be handled in a well-
ventilated area, and sources of ignition should be avoided.[9] Protective equipment, including
safety goggles and gloves, should be worn when handling the compound.[11] For detailed
safety information, refer to the Safety Data Sheet (SDS).[9]

Conclusion

6-Methylhept-5-en-2-one is a versatile chemical with significant industrial importance. Its well-
defined physical and chemical properties, coupled with established synthetic routes, make it a
valuable building block for a wide array of products in the fragrance, flavor, and pharmaceutical
industries. Further research into its biological activities may unveil new applications in areas
such as agriculture and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://hpvchemicals.oecd.org/UI/handler.axd?id=7605e8d9-d984-4ab0-8313-952e3018cc30
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methyl-5-hepten-2-one
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/ketones/mm110930
https://www.fishersci.ca/shop/products/6-methyl-5-hepten-2-one-98-thermo-scientific/p-7021128
https://www.lookchem.com/casno110-93-0.html
https://www.smolecule.com/products/s573324
https://www.benchchem.com/product/b7770689
https://www.chemicalbook.com/article/6-methyl-5-hepten-2-one-properties-synthesis-and-uses.htm
https://www.chemicalbook.com/article/6-methyl-5-hepten-2-one-properties-synthesis-and-uses.htm
https://westliberty.edu/health-and-safety/files/2017/07/6-Methyl-5-hepten-2-one.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4729000.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/m48805
https://www.chemwhat.com/6-methyl-5-hepten-2-one-cas-110-93-0/
https://en.wikipedia.org/wiki/Sulcatone
https://www.benchchem.com/product/b060398#physical-and-chemical-characteristics-of-6-methyl-3-methylidenehept-5-en-2-one
https://www.benchchem.com/product/b060398#physical-and-chemical-characteristics-of-6-methyl-3-methylidenehept-5-en-2-one
https://www.benchchem.com/product/b060398#physical-and-chemical-characteristics-of-6-methyl-3-methylidenehept-5-en-2-one
https://www.benchchem.com/product/b060398#physical-and-chemical-characteristics-of-6-methyl-3-methylidenehept-5-en-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b060398?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

